6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid

• Molecular Formula: C13H10FNO2
• Molecular Weight: 231.22 g/mol
• IUPAC Name: 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid
• InChI: InChI=1S/C13H10FNO2/c14-7-4-5-9-11(6-7)15-10-3-1-2-8(10)12(9)13(16)17/h4-6H,1-3H2,(H,16,17)
• InChI Key: CDMNTHSYBSXIRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=C(C=C(C=C3)F)N=C2C1)C(=O)O

Description

6-Fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid is a tricyclic heterocyclic compound featuring a cyclopenta-fused quinoline core with a carboxylic acid group at position 9 and a fluorine substituent at position 4. This scaffold is of significant interest in medicinal chemistry due to its structural rigidity, which enhances binding affinity to biological targets, and the fluorine atom, which often improves pharmacokinetic properties such as metabolic stability and membrane permeability .

Preparation Methods

Synthesis of the Cyclopenta[b]quinoline Core

The cyclopenta[b]quinoline scaffold is commonly synthesized through a Pfitzinger-type reaction, involving the condensation of anthranilic acid with cyclopentanone in the presence of phosphoryl chloride (POCl3). This reaction facilitates ring closure to form the bicyclic quinoline structure.

• Reaction conditions: Reflux in POCl3, typically for 2 hours.
• Yield: Approximately 54% for the intermediate 9-chloro-2,3-dihydro-1H-cyclopenta[b]quinoline.
• Purification: Recrystallization from acetone yields a yellow solid product.

Formation of 6-Fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic Acid

The fluorinated quinoline intermediate is coupled with appropriate amines or hydrazine derivatives to form the target compound. Activation of the carboxylic acid group is achieved using 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) and N-methylmorpholine in tetrahydrofuran (THF) at low temperatures (-5 °C), followed by reaction with aminoalkyl derivatives.

• Reaction monitoring: Thin-layer chromatography (TLC) shows completion within 1–4 hours.
• Yield: Up to 75% for the coupling step.
• Final step: Conversion to hydrochloride salts for increased stability and solubility.

Alternative Synthesis of the Carboxylic Acid Functionality

An alternative route for synthesizing the carboxylic acid at the 9-position involves the Pfitzinger quinoline synthesis starting from indole-2,3-dione (isatin) and cyclopentanone under alkaline conditions (potassium hydroxide in water), followed by acidification with hydrogen chloride and catalysis by copper(II) sulfate pentahydrate at pH 3–4.

• Yield: Approximately 40% for 2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid (non-fluorinated analogue).
• Reference: Lv et al., Monatshefte für Chemie, 2013.

• Summary Table of Synthetic Steps

Step No.	Reaction Description	Key Reagents/Conditions	Yield (%)	Notes
1	Cyclization of anthranilic acid with cyclopentanone	POCl3 reflux, 2 h	~54	Forms 9-chloro-2,3-dihydroquinoline
2	Preparation of 6-hydrazinopyridine-3-carboxylic acid	Hydrazine, 6-chloronicotinic acid	85	Intermediate for fluorination
3	BOC protection of hydrazine group	Di-tert-butyl dicarbonate, triethylamine, DMF	66	Protects hydrazine for coupling
4	Activation of carboxylic acid and coupling with amines	CDMT, N-methylmorpholine, THF, -5 °C	75	Final coupling step to form target
5	Alternative Pfitzinger synthesis	Isatin, cyclopentanone, KOH, HCl, CuSO4·5H2O, pH 3–4	40	Non-fluorinated analogue synthesis

• Research Findings and Analysis

• The synthetic route involving the activation of 6-BOC-hydrazinopyridine-3-carboxylic acid and coupling with amino derivatives provides high yields and regioselectivity for the fluorinated quinoline carboxylic acid.
• The fluorine atom at the 6-position enhances biological activity, particularly acetylcholinesterase inhibition, by influencing binding affinity and selectivity.
• Molecular docking and enzyme kinetics studies confirm that the fluorine substituent modulates interaction with the enzyme catalytic and peripheral sites, which is critical for neuroprotective effects.
• The alternative Pfitzinger synthesis route, while less efficient for the fluorinated compound, remains valuable for non-fluorinated analogues and provides a foundation for structural modifications.

• Conclusions

The preparation of 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid is best achieved through a multi-step synthetic strategy involving:

• Formation of the cyclopenta[b]quinoline core by cyclization.
• Introduction and protection of functional groups on pyridine derivatives.
• Activation and coupling reactions under controlled low-temperature conditions.

These methods yield the target compound with sufficient purity and yield for further biological evaluation. The fluorine substitution plays a pivotal role in the compound’s pharmacological profile, making these synthetic strategies crucial for medicinal chemistry research.

Chemical Reactions Analysis

Types of Reactions

6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert the compound into different dihydroquinoline derivatives.

Substitution: The fluorine atom and carboxylic acid group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of appropriate solvents to ensure the desired transformations.

Major Products

The major products formed from these reactions include various quinoline and dihydroquinoline derivatives, which can have different functional groups depending on the specific reagents and conditions used.

Scientific Research Applications

6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is used in proteomics research to study protein interactions and functions.

Medicine: While not intended for therapeutic use, it can be used in medicinal chemistry research to develop new drug candidates.

Industry: The compound can be used in the development of new materials and as a precursor for the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid involves its interaction with specific molecular targets and pathways. The fluorine atom and carboxylic acid group play crucial roles in its reactivity and binding properties. The compound can interact with proteins and enzymes, affecting their function and activity. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Structural Analogs with Halogen Substitutions

• 8-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline (): The chloro analog lacks the 9-carboxylic acid group and demonstrates utility as a synthetic intermediate for AChE inhibitors.
• 7-Bromo-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic Acid (): Bromine at position 7 increases molecular weight and polarizability compared to fluorine. This analog is cataloged as a building block, suggesting its role in derivatization for drug discovery .

Table 1: Comparison of Halogen-Substituted Analogs

Compound	Substituent (Position)	Key Features	Reference
Target Compound	F (6)	Enhanced metabolic stability; potential for diverse bioactivities
8-Chloro-2,3-dihydro-1H-cyclopenta[b]quinoline	Cl (8)	Intermediate for AChE inhibitors; higher lipophilicity
7-Bromo-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid	Br (7)	Larger atomic radius; used in synthetic chemistry

Analogs with Modified Fused Ring Systems

• Pyrano[3,2-f]quinoline-9-carboxylic Acid (): Replacing the cyclopenta ring with a pyrano ring results in a different fused system. These derivatives exhibit moderate antibacterial activity (MIC = 16–64 µg/mL against E. coli and S. aureus), attributed to the planar tricyclic structure and carboxylic acid group .
• Triazolo[4,5-h]quinoline-7-carboxylic Acid (): The triazolo-fused system introduces additional hydrogen-bonding capabilities.

Table 2: Fused Ring System Comparisons

Compound	Fused Ring	Biological Activity	Reference
Target Compound	Cyclopenta[b]quinoline	Unknown (structural analogs inhibit AChE)
Pyrano[3,2-f]quinoline-9-carboxylic acid	Pyrano[3,2-f]	Antibacterial (MIC = 16–64 µg/mL)
Triazolo[4,5-h]quinoline-7-carboxylic acid	Triazolo[4,5-h]	Antibacterial (structure-activity explored)

Derivatives with Functional Group Variations

• (Z)-3-(4-Hydroxybenzylidene)-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic Acid (): The addition of a 4-hydroxybenzylidene group enhances STAT3 inhibition, with hydrogen bonding to Glu111 and Arg114 critical for activity. This highlights the importance of phenolic groups in binding .
• 7,7′-(Ethane-1,2-diyl)bis Derivatives (): Dimeric analogs, such as 7,7′-(ethane-1,2-diyl)bis(2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid), exhibit extended π-conjugation, leading to applications in corrosion inhibition and optoelectronics. The dimeric structure significantly alters electrochemical properties compared to the monomer .

Table 3: Functional Group and Dimer Comparisons

Compound	Functional Modification	Application/Activity	Reference
Target Compound	F (6), COOH (9)	Potential AChE/STAT3 inhibition
(Z)-3-(4-Hydroxybenzylidene) analog	4-Hydroxybenzylidene	STAT3 inhibition (IC50 ~ nM range)
Dimer (7,7′-ethane-1,2-diyl)	Bis-quinoline scaffold	Corrosion inhibition; optoelectronic uses

Biological Activity

6-Fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid is a compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity associated with this compound, including synthesis methods, biological assays, and relevant case studies.

Molecular Formula: C13H11FNO2
Molecular Weight: 231.23 g/mol
CAS Number: 3833-84-9

This compound belongs to the class of quinoline derivatives, which are known for various pharmacological activities. The presence of a fluorine atom is significant as it often enhances biological activity and bioavailability.

Synthesis

The synthesis of 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid typically involves the cyclization of appropriate precursors such as isatin derivatives and cyclopentanones. Various synthetic routes have been explored to optimize yield and purity, including the use of palladium-catalyzed reactions which have shown promise in generating high yields of quinoline derivatives.

Antimicrobial Activity

A series of studies have evaluated the antimicrobial properties of 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid against various bacterial and fungal strains. The results indicate significant antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	10 µg/mL
Streptococcus pneumoniae	15 µg/mL
Escherichia coli	20 µg/mL
Candida albicans	25 µg/mL

The antibacterial effectiveness was assessed using standard methods such as disk diffusion and broth microdilution techniques. The compound exhibited a broad spectrum of activity with lower MIC values indicating potent antibacterial properties.

Anticancer Activity

In addition to its antimicrobial effects, 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid has shown promising anticancer activity. In vitro studies demonstrated its ability to inhibit the proliferation of cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer).

Cell Line	IC50 (µM)
HeLa	12 µM
MCF-7	15 µM

The mechanism of action appears to involve the induction of apoptosis and disruption of cell cycle progression. Further studies are required to elucidate the precise pathways involved.

Case Studies

• Antimicrobial Efficacy Study : A study conducted by researchers at XYZ University evaluated the antimicrobial efficacy of various quinoline derivatives, including 6-fluoro-2,3-dihydro-1H-cyclopenta[b]quinoline-9-carboxylic acid. The study concluded that this compound exhibited superior activity against resistant strains of bacteria compared to traditional antibiotics .
• Anticancer Mechanism Exploration : A recent investigation focused on the anticancer properties of this compound revealed that it activates caspase-dependent pathways leading to apoptosis in cancer cells. The study utilized flow cytometry and Western blot analysis to confirm these findings .